Cas no 2044712-90-3 (3-(methylamino)-1lambda6-thietane-1,1-dione hydrochloride)

• Product Name: 3-(methylamino)-1lambda6-thietane-1,1-dione hydrochloride
• CAS No: 2044712-90-3
• MF: C₄H₁₀ClNO₂S
• MW: 171.6456990242
• MDL: MFCD30486616
• CID: 4634408
• PubChem ID: 134691037
• Update Time: 2025-10-23

3-(methylamino)-1lambda6-thietane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Methylamino)-1lambda6-thietane-1,1-dione hydrochloride
• 3-(methylamino)-1lambda6-thietane-1,1-dione hydrochloride

• MDL： MFCD30486616
• Inchi： 1S/C4H9NO2S.ClH/c1-5-4-2-8(6,7)3-4;/h4-5H,2-3H2,1H3;1H
• InChI Key： HAAMNEPDVFYADE-UHFFFAOYSA-N
• SMILES： N(C1CS(=O)(=O)C1)C.Cl

Additional information on 3-(methylamino)-1lambda6-thietane-1,1-dione hydrochloride

Comprehensive Overview of 3-(Methylamino)-1lambda6-thietane-1,1-dione Hydrochloride (CAS No. 2044712-90-3)

3-(Methylamino)-1lambda6-thietane-1,1-dione hydrochloride (CAS No. 2044712-90-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of sulfonyl derivatives, which are widely studied for their diverse biological activities. Researchers are particularly interested in its molecular stability, solubility profiles, and reactivity under various conditions, making it a subject of ongoing scientific exploration.

One of the key reasons for the growing interest in 3-(methylamino)-1lambda6-thietane-1,1-dione hydrochloride is its potential role in drug discovery and medicinal chemistry. The compound's sulfone functional group and methylamino moiety contribute to its ability to interact with biological targets, which could be leveraged in the development of novel therapeutics. Recent studies have highlighted its relevance in addressing neurological disorders and metabolic diseases, aligning with current trends in precision medicine and personalized healthcare. These applications make it a hot topic in academic and industrial research circles.

From a synthetic chemistry perspective, CAS No. 2044712-90-3 presents intriguing challenges and opportunities. Its thietane ring structure, combined with the sulfone group, offers a versatile scaffold for further chemical modifications. Researchers are exploring its use as a building block in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. The hydrochloride salt form enhances its water solubility, a critical factor for bioavailability in pharmaceutical formulations. This aspect is frequently searched by professionals looking for solubility-enhancing strategies in drug design.

The compound's mechanistic pathways and structure-activity relationships (SAR) are also areas of active investigation. Scientists are employing advanced techniques such as X-ray crystallography and computational modeling to elucidate its three-dimensional conformation and electronic properties. These studies are crucial for understanding how 3-(methylamino)-1lambda6-thietane-1,1-dione hydrochloride interacts at the molecular level, a topic frequently queried in cheminformatics databases and molecular docking platforms. Such insights are invaluable for optimizing its potential applications.

In addition to its pharmaceutical relevance, CAS No. 2044712-90-3 has sparked interest in material science applications. Its unique sulfonyl-thietane hybrid structure could contribute to the development of advanced polymers or functional materials with tailored properties. This interdisciplinary potential aligns with the increasing demand for multifunctional compounds in both industrial and academic settings. Searches related to high-performance materials and sustainable chemistry often intersect with discussions about such innovative chemical entities.

Quality control and analytical characterization of 3-(methylamino)-1lambda6-thietane-1,1-dione hydrochloride are critical for ensuring its reproducibility and safety in research applications. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methodologies are frequently searched by analytical chemists and quality assurance professionals working with high-purity compounds.

As research on CAS No. 2044712-90-3 continues to evolve, its potential applications in green chemistry initiatives are also being explored. The compound's synthetic routes are being optimized to reduce environmental impact, addressing the growing emphasis on sustainable synthesis in the chemical industry. This aspect resonates with current trends in eco-friendly manufacturing and circular economy principles, making it a relevant topic for environmentally conscious researchers and organizations.

In conclusion, 3-(methylamino)-1lambda6-thietane-1,1-dione hydrochloride represents a fascinating case study in modern chemical research. Its multifaceted applications span pharmaceutical development, material science, and sustainable chemistry, reflecting the interdisciplinary nature of contemporary scientific inquiry. As more data becomes available through ongoing studies, this compound is likely to remain a subject of intense investigation and discussion in scientific literature and professional forums.